Cas no 199935-62-1 (1H-1,4-Diazepine-1-ethanimidamide,N-[(4-chlorophenyl)sulfonyl]-4-(3,3-diphenylpropyl)hexahydro-)

• Product Name: 1H-1,4-Diazepine-1-ethanimidamide,N-[(4-chlorophenyl)sulfonyl]-4-(3,3-diphenylpropyl)hexahydro-
• CAS No: 199935-62-1
• MF: C₂₈H₃₃ClN₄O₂S
• MW: 525.105224370956
• CID: 1389582
• Update Time: 2024-08-16

1H-1,4-Diazepine-1-ethanimidamide,N-[(4-chlorophenyl)sulfonyl]-4-(3,3-diphenylpropyl)hexahydro- Chemical and Physical Properties

Names and Identifiers

• 1H-1,4-Diazepine-1-ethanimidamide,N-[(4-chlorophenyl)sulfonyl]-4-(3,3-diphenylpropyl)hexahydro-
• 1H-1,4-Diazepine-1-ethanimidamide, N-[(4-chlorophenyl)sulfonyl]-4-(3,3-diphenylpropyl)hexahydro-

• Inchi： 1S/C28H33ClN4O2S/c29-25-12-14-26(15-13-25)36(34,35)31-28(30)22-33-18-7-17-32(20-21-33)19-16-27(23-8-3-1-4-9-23)24-10-5-2-6-11-24/h1-6,8-15,27H,7,16-22H2,(H2,30,31)
• InChI Key： WGCNJROGZZUTDH-UHFFFAOYSA-N
• SMILES： N1(CC(NS(C2=CC=C(Cl)C=C2)(=O)=O)=N)CCCN(CCC(C2=CC=CC=C2)C2=CC=CC=C2)CC1

Computed Properties

• Exact Mass: 524.20159

Experimental Properties

• Density: 1.24±0.1 g/cm3(Predicted)
• Boiling Point: 654.2±65.0 °C(Predicted)
• PSA: 76.5
• pka: 5.43±0.40(Predicted)